N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Specification

• CAS No.: 573931-40-5
• Molecular Formula: C16H14F2N4O2S
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C16H14F2N4O2S/c1-2-22-15(13-4-3-7-24-13)20-21-16(22)25-9-14(23)19-12-6-5-10(17)8-11(12)18/h3-8H,2,9H2,1H3,(H,19,23)
• Standard InChI Key: BEDINWMCJHJZCH-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)F)F)C3=CC=CO3
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)F)F)C3=CC=CO3

Introduction

N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a synthetic organic compound that belongs to the class of triazole derivatives. It features a complex structure, including a difluorophenyl moiety, a furan ring, and a triazole ring, which are key components contributing to its potential biological activities. This compound is of interest in medicinal chemistry due to its unique combination of functional groups, which may enable interactions with various biological targets.

Synthesis

The synthesis of N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves a multi-step process. It begins with the formation of the difluorophenyl intermediate, followed by the introduction of the furan and triazole rings through nucleophilic substitutions. The final step often involves cyclization reactions to form the triazole ring under specific conditions, such as elevated temperatures and catalysts.

Biological Activities and Potential Applications

Preliminary studies suggest that this compound may exhibit various biological activities, potentially interacting with specific enzymes or receptors in biological pathways. Its structural properties indicate potential applications as an anti-infective or anti-cancer agent, although further pharmacological studies are needed to elucidate its mechanisms of action.

Comparison with Related Compounds

Compound Name	Key Features	Unique Aspects
N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide	Contains difluorophenyl and triazole rings	Different difluoro substitution pattern
N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	Features difluorophenyl and furan rings	Specific difluoro substitution on the phenyl ring
N-(4-bromophenyl)-5-(furan-2-yl)-4H-1,2,4-triazol-3-thiol	Contains bromophenyl and furan	Lacks difluoro substitution